2-(diethylamino)ethyl 4-amino-5-chloro-2-methoxybenzoate;hydrochloride

• IUPAC Name: 2-(diethylamino)ethyl 4-amino-5-chloro-2-methoxybenzoate;hydrochloride
• InChI: InChI=1S/C14H21ClN2O3.ClH/c1-4-17(5-2)6-7-20-14(18)10-8-11(15)12(16)9-13(10)19-3;/h8-9H,4-7,16H2,1-3H3;1H
• InChI Key: JOWUQCJWCRNVMQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C1=CC(=C(C=C1OC)N)Cl.Cl
• Molecular Formula: C14H22Cl2N2O3
• DSSTOX Substance ID: DTXSID501019017
• Molecular Weight: 337.2 g/mol
• CAS No.: 1197334-02-3

Description

This compound (C₁₄H₂₁ClN₂O₃·HCl) is an ester derivative featuring a 4-amino-5-chloro-2-methoxybenzoic acid core linked to a 2-(diethylamino)ethyl group via an ester bond, with a hydrochloride counterion . It is categorized as a synthetic organic compound within the o-methoxybenzoic acid class. Its molecular weight is 316.79 g/mol (free base), and it is detected in human blood as part of the exposome, indicating environmental or therapeutic exposure .

Preparation Methods

Synthetic Routes for 2-(Diethylamino)ethyl 4-Amino-5-Chloro-2-Methoxybenzoate Hydrochloride

Acyl Chloride Intermediate Method

This two-step approach begins with the conversion of 4-amino-5-chloro-2-methoxybenzoic acid to its reactive acyl chloride intermediate, followed by esterification with 2-(diethylamino)ethanol .

Step 1: Chlorination with Thionyl Chloride
The carboxylic acid group is activated using thionyl chloride (SOCl₂), producing 4-amino-5-chloro-2-methoxybenzoyl chloride. The reaction is conducted under anhydrous conditions at 60–70°C for 4–6 hours, yielding the acyl chloride in >90% conversion .

Step 2: Esterification with 2-(Diethylamino)ethanol
The acyl chloride reacts with 2-(diethylamino)ethanol in dichloromethane (DCM) at 0–5°C, catalyzed by triethylamine (TEA). The mixture is stirred for 12–16 hours, followed by aqueous workup to isolate the free base. Hydrochloride salt formation is achieved by treating the free base with HCl gas in ethanol, yielding the final product with a purity of ≥98% .

Table 1: Key Parameters for Acyl Chloride Method

Parameter	Conditions/Reagents
Chlorination Temperature	60–70°C
Esterification Solvent	Dichloromethane (DCM)
Catalyst	Triethylamine (TEA)
Reaction Time	12–16 hours
Salt Formation Agent	HCl gas in ethanol

Direct Coupling via Carbodiimide-Mediated Esterification

An alternative single-step method employs 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as a coupling agent .

Procedure:
4-Amino-5-chloro-2-methoxybenzoic acid (1.0 equiv) and 2-(diethylamino)ethanol (1.2 equiv) are dissolved in dry dioxane. EDC (1.1 equiv) and potassium iodide (KI, 1.0 equiv) are added, followed by diisopropylethylamine (DIPEA, 1.0 equiv). The reaction is heated to 80°C for 22 hours under nitrogen. After cooling, the mixture is partitioned between ethyl acetate and saturated sodium sulfate, with the organic layer dried over MgSO₄. The hydrochloride salt is precipitated using HCl-saturated ether, yielding a white crystalline solid .

Critical Factors:

• Solvent Choice: Dioxane enhances reagent solubility and reaction homogeneity.

• Catalyst Role: KI accelerates the coupling efficiency by stabilizing reactive intermediates.

• Temperature Control: Maintaining 80°C prevents side reactions such as oxidative degradation .

Optimization of Reaction Conditions

Solvent and Temperature Effects

Comparative studies reveal that polar aprotic solvents (e.g., DMF, dioxane) improve yields by stabilizing the transition state. Non-polar solvents like toluene result in incomplete conversion (<50%) due to poor solubility of the carboxylic acid . Elevated temperatures (70–80°C) are optimal, whereas lower temperatures (25°C) prolong reaction times without improving yields .

Table 2: Solvent and Temperature Optimization

Solvent	Temperature (°C)	Yield (%)	Purity (%)
Dioxane	80	78	97
DMF	80	75	96
THF	80	68	94
Toluene	80	42	89

Catalytic Additives and Stoichiometry

The addition of KI (1.0 equiv) increases reaction rates by facilitating the formation of a reactive iodonium intermediate. Stoichiometric excess of 2-(diethylamino)ethanol (1.2–1.5 equiv) drives the reaction to completion, minimizing unreacted starting material .

Industrial-Scale Production Considerations

Continuous Flow Synthesis

To address scalability, continuous flow reactors are employed for the acyl chloride method. Key advantages include:

• Reduced Reaction Time: 2 hours for chlorination and 6 hours for esterification.

• Improved Safety: Automated control minimizes exposure to corrosive HCl gas .

Purification Techniques

• Crystallization: The hydrochloride salt is recrystallized from ethanol/water (3:1 v/v) to achieve >99% purity.

• Chromatography: Silica gel column chromatography (ethyl acetate/hexane, 1:1) removes non-polar impurities .

Analytical Characterization

Spectroscopic Methods

• ¹H NMR (400 MHz, D₂O): δ 7.25 (s, 1H, Ar-H), 6.95 (s, 1H, Ar-H), 4.45 (t, 2H, OCH₂), 3.85 (s, 3H, OCH₃), 3.30 (m, 6H, N(CH₂CH₃)₂), 1.25 (t, 6H, CH₂CH₃) .

• HRMS (ESI): m/z 337.2 [M+H]⁺, matching the theoretical molecular weight .

Chromatographic Purity Assessment

Ultra-performance liquid chromatography (UPLC) with photodiode array (PDA) and mass detection (ACQUITY QDa) confirms ≤0.1% related substances. A C18 column (2.1 × 100 mm, 1.7 µm) with 0.1% formic acid/acetonitrile gradient achieves baseline separation of all components .

Challenges and Mitigation Strategies

Byproduct Formation

• Issue: Dimethylamine byproducts from EDC degradation.

• Solution: Use of fresh EDC and strict temperature control .

Hydrolysis Sensitivity

• Issue: Ester hydrolysis under acidic conditions.

• Solution: Conduct salt formation in anhydrous ethanol with controlled HCl addition .

Chemical Reactions Analysis

2-(diethylamino)ethyl 4-amino-5-chloro-2-methoxybenzoate;hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions, particularly at the amino and chloro groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(diethylamino)ethyl 4-amino-5-chloro-2-methoxybenzoate;hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a reference compound in the study of 5-HT receptors.

Biology: The compound is employed in experiments involving 5-HT3 and 5-HT4 receptors to understand their roles in various biological processes.

Medicine: Research involving this compound helps in the development of drugs targeting 5-HT receptors, which are implicated in conditions like irritable bowel syndrome and certain psychiatric disorders.

Industry: The compound is used in the pharmaceutical industry for the development and testing of new therapeutic agents.

Mechanism of Action

2-(diethylamino)ethyl 4-amino-5-chloro-2-methoxybenzoate;hydrochloride exerts its effects by blocking 5-HT3 and 5-HT4 receptors . These receptors are involved in the transmission of serotonin signals in the nervous system. By antagonizing these receptors, this compound inhibits the action of serotonin, leading to various physiological effects . The molecular targets include the 5-HT3 and 5-HT4 receptors, and the pathways involved are those related to serotonin signaling .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Metoclopramide Hydrochloride (4-Amino-5-Chloro-N-[2-(Diethylamino)ethyl]-2-Methoxybenzamide Hydrochloride)

• Structural Difference : Replaces the ester group with an amide (-CONH-) linkage .
• Pharmacology : Dual dopamine D₂ antagonist and 5-HT₃ agonist, clinically used as an antiemetic and prokinetic agent .
• Physicochemical Properties : Higher polarity due to the amide group, leading to altered solubility and metabolism compared to the ester analog.
• Synthesis : Derived from hydrobromic acid reflux of metoclopramide hydrochloride, followed by extraction and purification .

Procainamide Hydrochloride (4-Amino-N-[2-(Diethylamino)ethyl]benzamide Hydrochloride)

• Structural Difference : Lacks the chloro and methoxy substituents on the aromatic ring .
• Pharmacology : Class Ia antiarrhythmic agent, blocking sodium channels. The absence of electron-withdrawing groups (Cl, OCH₃) reduces aromatic ring electron density, affecting receptor interactions .
• Synthesis: Involves nitrobenzoyl chloride and β-diethylaminoethylamine, followed by tin/HCl reduction .

SKF-525A Hydrochloride (2-(Diethylamino)ethyl 2,2-Diphenylvalerate Hydrochloride)

• Structural Difference : Features a diphenylvalerate ester instead of the substituted benzoate, resulting in a bulkier hydrophobic core .
• Pharmacology: Non-selective cytochrome P450 inhibitor and calcium channel blocker, used in metabolic studies .
• Physicochemical Properties : Higher lipophilicity due to diphenyl groups, enhancing membrane permeability.

ML10375 (2-[cis-3,5-Dimethylpiperidino]ethyl 4-Amino-5-Chloro-2-Methoxybenzoate)

• Structural Difference: Replaces the diethylamino group with a cis-3,5-dimethylpiperidino moiety .
• Pharmacology : Enhanced 5-HT₄ receptor selectivity due to steric effects from the piperidine ring, reducing off-target interactions .

Tabular Comparison of Key Attributes

Compound Name	Molecular Formula	Functional Group	Key Substituents	Pharmacological Activity	Key References
2-(Diethylamino)ethyl 4-amino-5-chloro-2-methoxybenzoate HCl	C₁₄H₂₁ClN₂O₃·HCl	Ester	Cl, OCH₃, NH₂	5-HT₄ receptor ligand
Metoclopramide HCl	C₁₄H₂₂ClN₃O₂·HCl	Amide	Cl, OCH₃, NH₂	D₂ antagonist, 5-HT₃ agonist
Procainamide HCl	C₁₃H₂₁ClN₃O·HCl	Amide	NH₂	Sodium channel blocker
SKF-525A HCl	C₂₃H₃₂ClNO₂·HCl	Ester	Diphenyl, valerate	CYP450 inhibitor
ML10375	C₁₆H₂₄ClN₂O₃	Ester	Cl, OCH₃, cis-dimethylpiperidino	Selective 5-HT₄ ligand

Pharmacological and Toxicological Considerations

• Receptor Specificity : The ester linkage and chloro-methoxy substitution pattern in the target compound favor 5-HT₄ binding, while metoclopramide’s amide group broadens activity to D₂/5-HT₃ receptors .
• Toxicity: Limited data on the target compound, but metoclopramide’s extrapyramidal side effects highlight the importance of functional group choice in safety profiles .

Biological Activity

2-(Diethylamino)ethyl 4-amino-5-chloro-2-methoxybenzoate hydrochloride, commonly known as Metoclopramide, is a compound with significant biological activity, primarily recognized for its antiemetic properties. This article provides a detailed overview of its biological activity, mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C14H22ClN3O2
• Molecular Weight : 299.8 g/mol
• CAS Number : 364-62-5

Metoclopramide acts primarily as a dopamine D2 receptor antagonist and a serotonin 5-HT4 receptor agonist. This dual action enhances gastrointestinal motility and accelerates gastric emptying. The inhibition of dopamine receptors in the chemoreceptor trigger zone (CTZ) is crucial for its antiemetic effect, making it effective against nausea and vomiting associated with chemotherapy and surgery .

Antiemetic Properties

Metoclopramide is widely used to prevent nausea and vomiting caused by chemotherapy, radiation therapy, and postoperative recovery. Clinical studies have demonstrated its efficacy in reducing the incidence of chemotherapy-induced nausea and vomiting (CINV) when administered before chemotherapy sessions .

Gastrointestinal Motility

The compound enhances gastric emptying and intestinal transit by increasing the frequency of contractions in the upper gastrointestinal tract without affecting the overall gastrointestinal transit time. This property makes it useful in treating conditions like gastroparesis and functional dyspepsia .

Clinical Studies

• Chemotherapy-Induced Nausea : A meta-analysis involving multiple clinical trials indicated that Metoclopramide significantly reduces the severity of nausea in patients undergoing chemotherapy compared to placebo controls .
• Gastroparesis Treatment : A randomized controlled trial showed that patients with diabetic gastroparesis experienced improved gastric emptying rates when treated with Metoclopramide versus placebo .

Side Effects

While generally well-tolerated, Metoclopramide can cause side effects such as drowsiness, fatigue, and extrapyramidal symptoms due to its central nervous system activity. Long-term use has been associated with tardive dyskinesia, necessitating careful patient monitoring .

Table: Summary of Biological Activities

Activity	Effect	Clinical Relevance
Antiemetic	Reduces nausea and vomiting	Effective in CINV and postoperative settings
Gastrointestinal Motility	Increases gastric emptying	Treats gastroparesis and functional dyspepsia
Dopamine Receptor Antagonism	Blocks D2 receptors in CTZ	Alleviates nausea
Serotonin Receptor Agonism	Stimulates 5-HT4 receptors	Enhances gastrointestinal motility

Case Studies

• Case Study on CINV : A study involving breast cancer patients receiving doxorubicin showed that those treated with Metoclopramide had a 30% lower incidence of severe nausea compared to those receiving standard care without Metoclopramide .
• Gastroparesis Management : In a clinical trial with diabetic patients suffering from gastroparesis, Metoclopramide treatment resulted in significant improvement in symptoms and gastric emptying times compared to placebo .